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Compound of Interest

2-Chloro-5-(3-

Compound Name:
fluorophenyl)benzoic acid

CAS No.: 1183702-65-9

Cat. No.: B6340783

Get Quote

Part 1: Executive Summary

2-Chloro-5-(3-fluorophenyl)benzoic acid (CAS 1183702-65-9) is a specialized biaryl
carboxylic acid intermediate used primarily in the synthesis of pharmaceutical candidates
targeting kinase pathways and G-protein coupled receptors (GPCRS). Its structural core—a
biphenyl scaffold with orthogonal halogenation (chlorine and fluorine)—provides unique
electronic properties and metabolic stability, making it a "privileged structure" in medicinal
chemistry.

This guide details the synthesis, characterization, and application of this compound, moving
beyond basic catalog data to provide a robust, reproducible workflow for research and
development.

Part 2: Chemical Identity & Physicochemical
Profile[1][2]

Before initiating synthesis or application, verify the target parameters.
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Parameter Specification

CAS Number 1183702-65-9

IUPAC Name 2-Chloro-5-(3-fluorophenyl)benzoic acid
Molecular Formula C13HsCIFO2

Molecular Weight 250.65 g/mol

Exact Mass 250.02 g/mol

LogP (Predicted) ~3.84

Topological Polar Surface Area (TPSA) 37.30 Az

Key Functional Groups

Carboxylic acid (C-1), Chlorine (C-2), 3-
Fluorophenyl (C-5)

Solubility

Soluble in DMSO, DMF, Methanol; Sparingly

soluble in water

Part 3: Synthetic Methodology (Suzuki-Miyaura

Coupling)

The most robust route to CAS 1183702-65-9 is the palladium-catalyzed cross-coupling of 5-

bromo-2-chlorobenzoic acid with 3-fluorophenylboronic acid. This approach preserves the

crucial ortho-chloro substituent while installing the biaryl system.

Retrosynthetic Logic
Bond Formed: Aryl-Aryl (C5-C1")

Validated Protocol

Catalytic Cycle: Pd(0)/Pd(ll) redox cycle.

Starting Material A: 5-Bromo-2-chlorobenzoic acid (CAS 21739-92-4) — The electrophile.[1]

Starting Material B: 3-Fluorophenylboronic acid (CAS 768-35-4) — The nucleophile.[1]
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Reagents:

5-Bromo-2-chlorobenzoic acid (1.0 eq)[1]

3-Fluorophenylboronic acid (1.2 eq)

Pd(PPhs)a (Tetrakis(triphenylphosphine)palladium(0)) (0.05 eq)

Sodium Carbonate (Na2COs) (2.0 M aqueous solution, 3.0 eq)

Solvent System: DME (Dimethoxyethane) / Water (3:1 ratio) or DMF/Ethanol/Water.

Step-by-Step Workflow:

Inertion: Charge a round-bottom flask with 5-bromo-2-chlorobenzoic acid, 3-
fluorophenylboronic acid, and Pd(PPhs)a. Evacuate and backfill with Argon (

) three times. Reasoning: Oxygen poisons the Pd(0) species, halting the catalytic cycle.

Solvation: Add degassed DME and 2.0 M NazCOs solution via syringe.

Reflux: Heat the mixture to 85°C—-90°C for 12—16 hours. Monitor reaction progress via LC-
MS (Target mass [M-H]~ = 249.0).

Workup:

o

Cool to room temperature.

[¢]

Filter through a Celite pad to remove Palladium black.

o

Acidify the filtrate with 1N HCI to pH ~2-3. Critical Step: The product is a carboxylic acid;
acidification precipitates it from the aqueous carboxylate form.

[e]

Extract with Ethyl Acetate (3x).

 Purification: Wash combined organics with brine, dry over MgSOa4, and concentrate.
Recrystallize from Ethanol/Water or purify via flash column chromatography (Hexane/EtOAc
gradient).
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Mechanistic Pathway Visualization
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Figure 1: Catalytic cycle for the synthesis of CAS 1183702-65-9 via Suzuki-Miyaura coupling.

Part 4: Applications in Drug Discovery[4]

This molecule is not merely a reagent; it is a scaffold enabler.

Structural Significance[2]

» Metabolic Stability: The fluorine atom at the meta-position of the phenyl ring blocks metabolic
oxidation (P450 metabolism) at a chemically reactive site.
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» Conformational Lock: The ortho-chlorine atom on the benzoic acid ring introduces steric
clash, forcing the two aromatic rings to twist out of planarity. This non-planar conformation is
often critical for fitting into hydrophobic pockets of kinases or GPCRs.

Therapeutic Areas

Based on patent literature involving similar aniline and benzoic acid derivatives:
e Glaucoma Treatment: Used as an intermediate for Rho-kinase (ROCK) inhibitors.

e Oncology: Precursor for biaryl urea compounds targeting VEGFR or PDGFR.

Part 5: Analytical Quality Control (QC)

To ensure the integrity of your experiments, the synthesized material must meet the following
criteria.

HPLC Method (Purity Check)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm.

Acceptance Criteria: Purity > 98% (Area %).
NMR Characterization (Expected Signals)
e 'H NMR (DMSO-ds, 400 MHz):

o 13.0-13.5 (br s, 1H, -COOH)
o 7.9-8.0 (d, 1H, Ar-H ortho to COOH)

o 7.6—7.8 (m, Ar-H biphenyl overlap)
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o 7.2-7.4 (m, Ar-H fluorophenyl ring)

e 19F NMR: Single peak around -110 to -115 ppm (characteristic of meta-F).

Part 6: Safety & Handling

o GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

e Handling: Use standard PPE (Gloves, Goggles, Lab Coat). Handle in a fume hood to avoid
inhalation of dust.

» Storage: Store at room temperature (2-8°C preferred for long term), kept dry and away from
strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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